Cas no 500-08-3 (N-(5-nitro-1,3-thiazol-2-yl)formamide)

N-(5-nitro-1,3-thiazol-2-yl)formamide is a nitro-substituted thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the nitro group and formamide functionality, make it a valuable intermediate in the synthesis of bioactive compounds. The compound exhibits reactivity suitable for further functionalization, enabling the development of novel heterocyclic derivatives. Its stability under standard conditions and well-defined chemical properties facilitate its use in controlled synthetic pathways. Researchers may explore its utility in antimicrobial or antiparasitic agent development due to the pharmacophoric significance of the nitro-thiazole scaffold. The compound is typically handled under controlled laboratory conditions to ensure purity and consistency in experimental applications.

N-(5-nitro-1,3-thiazol-2-yl)formamide structure

500-08-3 structure

Product Name:N-(5-nitro-1,3-thiazol-2-yl)formamide

CAS No:500-08-3

MF:C₄H₃N₃O₃S

MW:173.149918794632

MDL:MFCD00866797

CID:371197

PubChem ID:219073

Update Time:2025-06-07

N-(5-nitro-1,3-thiazol-2-yl)formamide Chemical and Physical Properties

Names and Identifiers

- Formamide,N-(5-nitro-2-thiazolyl)-
- N-(5-nitro-1,3-thiazol-2-yl)formamide
- 291.c.51
- 2-Formamido-5-nitrothiazole
- AC1Q6QT5
- Aroxine
- Forminitrazol
- Forminitrazole
- Forminitrazole [INN:BAN]
- N-(5-Nitro-thiazol-2-yl)-formamid
- N-(5-nitrothiazol-2-yl)formamide
- N-(5-nitro-thiazol-2-yl)-formamide
- UNII-GTW8DB3OVN
- 500-08-3
- NSC293626
- NSC-293626
- CHEMBL2107460
- Formamide, N-(5-nitro-2-thiazolyl)-
- EN300-253755
- SCHEMBL1643044
- FORMINITRAZOLE [INN]
- DTXSID10198169
- NS00123987
- formamido-5-nitrothiazole
- AKOS006271735
- 291 C 51
- Q27279275
- Z1198155467
- NSC 293626
- GTW8DB3OVN
- MDL： MFCD00866797
- Inchi： 1S/C4H3N3O3S/c8-2-6-4-5-1-3(11-4)7(9)10/h1-2H,(H,5,6,8)
- InChI Key： ODLJCVGAFRZOOB-UHFFFAOYSA-N
- SMILES： S1C(NC=O)=NC=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 172.98959
Monoisotopic Mass: 172.99
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 116A^2

Experimental Properties

Density: 1.718
Boiling Point: 355.8°Cat760mmHg
Flash Point: 169°C
Refractive Index: 1.703
PSA: 85.13
LogP: 1.85170

N-(5-nitro-1,3-thiazol-2-yl)formamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(5-nitro-1,3-thiazol-2-yl)formamide Pricemore >>

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